Cas no 87954-03-8 (Pyrimido[4,5-c]cinnoline, 1-chloro-)

• Product Name: Pyrimido[4,5-c]cinnoline, 1-chloro-
• CAS No: 87954-03-8
• MF: C₁₀H₅ClN₄
• MW: 216.626499891281
• CID: 650221
• PubChem ID: 13126932
• Update Time: 2025-04-19

Pyrimido[4,5-c]cinnoline, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-c]cinnoline, 1-chloro-
• 1-chloropyrimido[4,5-c]cinnoline
• DTXSID20520134
• 1-chloro-pyrimido[6,5-c]cinnoline
• 87954-03-8

• Inchi： 1S/C10H5ClN4/c11-9-8-6-3-1-2-4-7(6)14-15-10(8)13-5-12-9/h1-5H
• InChI Key： VBYNHUBBZJDXEX-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 216.0202739g/mol
• Monoisotopic Mass: 216.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų